Cas no 116237-97-9 (TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE)
116237-97-9 structure
Product Name:TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE
CAS No:116237-97-9
MF:C23H43O3PS
MW:430.624487161636
MDL:MFCD00210094
CID:131138
PubChem ID:57653220
Update Time:2025-04-19
TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE Chemical and Physical Properties
Names and Identifiers
-
- TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE
- TOLUENE-4-SULFONIC ACID TETRABUTYLPHOSPHONIUM SALT
- p-Toluenesulfonic acid tetrabutylphosphonium salt
- Tetrabutylphosphonium p-toluenesulfonate
- 4-methylbenzenesulfonate,tetrabutylphosphanium
- Tetrabutylphosphonium p-toluenesulfonate >=95% (NT)
- Tetrabutylphosphonium p-methylbenzenesulfonate
- 4-methylbenzenesulfonate;tetrabutylphosphanium
- J-003408
- tetrabutylphosphanium 4-methylbenzene-1-sulfonate
- tetrabutylphosphonium 4-methylbenzenesulfonate
- Tetrabutylphosphonium p-toluenesulfonate, >=95% (NT)
- Tetrabutylphosphoniumtoluene-4-sulfonate
- DTXSID80584999
- SCHEMBL305721
- 116237-97-9
- TETRABUTYLPHOSPHONIUM TOSYLATE
- DB-246381
-
- MDL: MFCD00210094
- Inchi: 1S/C16H36P.C7H8O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-6-2-4-7(5-3-6)11(8,9)10/h5-16H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
- InChI Key: FBYJOCBDWDVDOJ-UHFFFAOYSA-M
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[P+](CCCC)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 430.26700
- Monoisotopic Mass: 430.26705340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 12
- Complexity: 309
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- Color/Form: crystal
- Melting Point: 54-59 °C
- PSA: 79.17000
- LogP: 8.18430
- Solubility: Not determined
TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
- FLUKA BRAND F CODES:3-10
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 86933-5G |
TETRABUTYLPHOSPHONIUM TOLUENE-4-SULFONATE |
116237-97-9 | 5g |
¥883.84 | 2023-11-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-258218-5 g |
Tetrabutylphosphonium p-toluenesulfonate, |
116237-97-9 | 5g |
¥684.00 | 2023-07-10 | ||
| Cooke Chemical | S717979-5g |
Tetrabutylphosphonium p-toluenesulfonate |
116237-97-9 | ≥95%(NT) | 5g |
RMB 727.97 | 2025-02-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-258218-5g |
Tetrabutylphosphonium p-toluenesulfonate, |
116237-97-9 | 5g |
¥684.00 | 2023-09-05 | ||
| Ambeed | A533715-5g |
Tetrabutylphosphoniumtoluene-4-sulfonate |
116237-97-9 | 98% | 5g |
$273.0 | 2025-02-19 |
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